Cas no 1643542-78-2 (4-Bromo-1-(methyl-d3)-1,2,3-triazole)

• Product Name: 4-Bromo-1-(methyl-d3)-1,2,3-triazole
• CAS No: 1643542-78-2
• MF: C₃H₄BrN₃
• MW: 165.006443977356
• CID: 6810676
• PubChem ID: 133554083
• Update Time: 2025-03-06

4-Bromo-1-(methyl-d3)-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• CS-27915
• 1643542-78-2
• 4-Bromo-1-(methyl-d3)-1,2,3-triazole

• Inchi： 1S/C3H4BrN3/c1-7-2-3(4)5-6-7/h2H,1H3/i1D3
• InChI Key： RQZZFHDFPSNDKV-FIBGUPNXSA-N
• SMILES： BrC1=CN(C([2H])([2H])[2H])N=N1

Computed Properties

• Exact Mass: 163.97769Da
• Monoisotopic Mass: 163.97769Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 67.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 30.7Ų